Cas no 1427379-90-5 (1-cyclobutylcyclopropan-1-amine hydrochloride)

1-Cyclobutylcyclopropan-1-amine hydrochloride is a cyclic amine derivative with a unique bicyclic structure, combining cyclobutyl and cyclopropyl moieties. This compound is of interest in pharmaceutical and agrochemical research due to its rigid, sterically constrained framework, which can influence binding affinity and metabolic stability. The hydrochloride salt form enhances solubility and handling properties, making it suitable for synthetic applications. Its structural features may serve as a valuable intermediate in the development of bioactive molecules, particularly in modulating receptor interactions or as a building block for complex heterocycles. The compound’s purity and stability under standard conditions further support its utility in exploratory chemistry.
1-cyclobutylcyclopropan-1-amine hydrochloride structure
1427379-90-5 structure
Product Name:1-cyclobutylcyclopropan-1-amine hydrochloride
CAS No:1427379-90-5
MF:C7H14ClN
MW:147.645761013031
MDL:MFCD21117920
CID:4598958
PubChem ID:71757825
Update Time:2025-05-20

1-cyclobutylcyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-cyclobutylcyclopropan-1-amine hydrochloride
    • 1-Cyclobutyl-cyclopropylamine hydrochloride
    • MDL: MFCD21117920
    • Inchi: 1S/C7H13N.ClH/c8-7(4-5-7)6-2-1-3-6;/h6H,1-5,8H2;1H
    • InChI Key: RNKWYSGBHBVOLC-UHFFFAOYSA-N
    • SMILES: NC1(C2CCC2)CC1.Cl

1-cyclobutylcyclopropan-1-amine hydrochloride Security Information

1-cyclobutylcyclopropan-1-amine hydrochloride Pricemore >>

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Additional information on 1-cyclobutylcyclopropan-1-amine hydrochloride

1-Cyclobutylcyclopropan-1-Amine Hydrochloride: A Comprehensive Overview

1-Cyclobutylcyclopropan-1-amine hydrochloride, identified by the CAS number 1427379-90-5, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its intriguing structure and potential applications, has become a focal point for researchers exploring novel materials and chemical systems.

The molecular structure of 1-cyclobutylcyclopropan-1-amine hydrochloride is characterized by a cyclopropane ring fused to a cyclobutane ring, with an amine group attached at the 1-position. This arrangement imparts the compound with distinctive electronic and steric properties, making it a valuable subject for studies on non-covalent interactions and molecular recognition. Recent research has highlighted its potential as a building block for advanced materials, particularly in the development of stimuli-responsive polymers and self-healing materials.

One of the most notable aspects of 1-cyclobutylcyclopropan-1-amine hydrochloride is its ability to engage in multiple non-covalent interactions, such as hydrogen bonding and π–π stacking. These interactions are crucial in determining the compound's solubility, stability, and reactivity under various conditions. For instance, studies have shown that the compound exhibits enhanced solubility in polar solvents due to its ability to form hydrogen bonds with water molecules. This property makes it a promising candidate for use in drug delivery systems, where solubility is a critical factor.

In terms of synthesis, 1-cyclobutylcyclopropan-1-amine hydrochloride can be prepared via a variety of methods, including cycloaddition reactions and ring-opening polymerizations. Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. These developments have facilitated its use in large-scale applications, such as the production of high-performance polymers and composites.

The applications of 1-cyclobutylcyclopropan-1-amine hydrochloride extend beyond traditional chemical synthesis. Its unique electronic properties make it an attractive candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating this compound into device architectures can enhance their efficiency and stability under operational conditions. Furthermore, its ability to undergo reversible structural changes in response to external stimuli has opened new avenues for its use in smart materials.

In conclusion, 1-cyclobutylcyclopropan-1-amine hydrochloride, with its distinctive structure and versatile properties, represents a significant advancement in modern organic chemistry. Its potential applications span across multiple disciplines, from materials science to pharmacology, making it a subject of continued research interest. As our understanding of this compound deepens, we can expect even more innovative uses that will further enhance its impact on various industries.

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